Cas no 111689-01-1 (b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-ethyl-)

• Product Name: b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-ethyl-
• CAS No: 111689-01-1
• MF: C₈₄H₁₅₄O₃₅
• MW: 1724.10059213638
• CID: 129364
• PubChem ID: 24900131
• Update Time: 2025-10-18

b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-ethyl- Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-ethyl-
• Heptakis(2,3,6-tri-O-ethyl)-β-cyclodextrin
• b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-ethy...
• HEPTAKIS-(2,3,6-TRI-O-ETHYL)-BETA-CYCLODEXTRIN
• 2,3,6-tri-o-ethyl-β-cyclodextrin
• heptakis-(2,3,6-tri-o-ethyl)-β-cyclodextrin
• HEPTAKIS-(2 3 6-TRI-O-ETHYL)-BETA-
• Heptakis(2,3,6-tri-O-ethyl)cyclomaltoheptaose
• Heptakis(2,3,6-tri-O-ethyl)-
• HY-W145668
• A-cyclodextrin
• 111689-01-1
• CS-0226101
• Heptakis(2,3,6-tri-O-ethyl)-beta-cyclodextrin
• Heptakis(2,3,6-tri-O-ethyl)-beta-cyclodextrin, >97%
• SCHEMBL2806762
• beta-Cyclodextrin, 2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-ethyl-

• MDL： MFCD03095440
• Inchi： 1S/C84H154O35/c1-22-85-43-50-57-64(92-29-8)71(99-36-15)78(106-50)114-58-51(44-86-23-2)108-80(73(101-38-17)65(58)93-30-9)116-60-53(46-88-25-4)110-82(75(103-40-19)67(60)95-32-11)118-62-55(48-90-27-6)112-84(77(105-42-21)69(62)97-34-13)119-63-56(49-91-28-7)111-83(76(104-41-20)70(63)98-35-14)117-61-54(47-89-26-5)109-81(74(102-39-18)68(61)96-33-12)115-59-52(45-87-24-3)107-79(113-57)72(100-37-16)66(59)94-31-10/h50-84H,22-49H2,1-21H3/t50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64+,65+,66+,67+,68+,69+,70+,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-/m1/s1
• InChI Key： OIXDATQKMIKIRF-XEHVGNMASA-N
• SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCC)O2)O[C@@H]2[C@@H]([C@H]([C@H]1[C@@H](COCC)O2)OCC)OCC)OCC)OCC)OCC)OCC)OCC)OCC)OCC)OCC)OCC)OCC)OCC)OCC

Computed Properties

• Exact Mass: 1723.027
• Monoisotopic Mass: 1723.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 119
• Rotatable Bond Count: 49
• Complexity: 2120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323A^2
• XLogP3: 3.9

Experimental Properties

• Density: g/cm3
• Melting Point: 74-76 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: DMSO: soluble
• PSA: 323.05000
• LogP: 6.69760

b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-ethyl- Security Information

• WGK Germany：3